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Compound of Interest

Compound Name: 3-Ethylhexan-2-one

Cat. No.: B13584170 Get Quote

An In-depth Technical Guide to 3-Ethylhexan-2-one: Chemical Properties and Structure

Introduction
3-Ethylhexan-2-one is an aliphatic ketone with significance in various chemical syntheses.

This technical guide provides a comprehensive overview of its chemical properties, structure,

and relevant experimental protocols. The information is intended for researchers, scientists,

and professionals in drug development and chemical manufacturing who require detailed data

on this compound.

Chemical Structure and Identification
3-Ethylhexan-2-one is a branched-chain ketone. Its structure consists of a hexane backbone

with a ketone functional group at the second carbon and an ethyl group at the third carbon.

IUPAC Name: 3-ethylhexan-2-one[1]

Synonyms: 3-ethyl-2-hexanone[1][2]

CAS Registry Number: 6137-05-9[2][3]

Molecular Formula: C₈H₁₆O[1][2][3][4][5]

Canonical SMILES: CCCC(CC)C(=O)C[1]
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InChI Key: NSYLUOVMDCLUAK-UHFFFAOYSA-N[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Ethylhexan-2-one is presented in the

table below. This data is essential for understanding its behavior in various experimental and

industrial settings.

Property Value Source

Molecular Weight 128.21 g/mol [1][3][4][6]

Boiling Point 157.5-158.5 °C (at 761 Torr) [3][4]

Density 0.811 ± 0.06 g/cm³ (Predicted) [3][4]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of 3-Ethylhexan-2-one are

crucial for its practical application and further research.

Synthesis of 3-Ethylhexan-2-one
A reported synthesis involves the hydrolysis of 3-(4-(3-ethylhexan-2-ylideneamino)phenyl)-2-

phenylquinazolin-4(3H)-one.[7]

Procedure:

A mixture of the starting material (2.1 g, 5.0 mmol) is dissolved in Dioxane (20.0 mL).[7]

A few drops of methane sulphonic acid are added to the solution.[7]

The mixture is refluxed for 12 hours.[7]

The product is precipitated by adding ice and then filtered.[7]

3-Ethylhexan-2-one is extracted from the filtrate using methylene chloride.[7]

The resulting product is a yellow liquid with a yield of 86–88%.[7]
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Spectroscopic Characterization
The structural confirmation of 3-Ethylhexan-2-one is achieved through various spectroscopic

techniques.

Infrared (IR) Spectroscopy:

IR (KBr) ν/cm⁻¹: A characteristic absorption band for the C=O group is observed at 1739

cm⁻¹. The C-H aliphatic stretching is observed at 2922 cm⁻¹.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (DMSO-d₆) δ ppm: 0.81 (t, 6H, 2CH₃), 1.19–1.41 (m, 6H, 3CH₂), 1.95 (s, 3H, CH₃),

2.19 (m, 1H, CH).[7]

¹³C NMR (DMSO-d₆) δ ppm: 10.00, 16.00, 17.90, 19.00, 29.00, 31.90, 55.41, 212.00.[7]

Elemental Analysis:

Calculated for C₈H₁₆O: C, 74.94%; H, 12.58%.[7]

Found: C, 74.50%; H, 12.30%.[7]

Logical Workflow for Synthesis and Analysis
The following diagram illustrates the logical workflow from the synthesis of 3-Ethylhexan-2-
one to its characterization and property determination.
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Caption: Workflow for the synthesis, characterization, and property analysis of 3-Ethylhexan-2-
one.

Safety and Handling
While specific safety data for 3-Ethylhexan-2-one is not detailed in the provided search

results, general laboratory safety precautions for handling ketones should be followed. This

includes working in a well-ventilated area or under a chemical fume hood, wearing appropriate

personal protective equipment (PPE) such as gloves and safety glasses, and avoiding contact

with skin and eyes.[8][9] Keep away from heat, sparks, and open flames as many ketones are

flammable.[9] Ensure that eyewash stations and safety showers are readily accessible.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13584170#3-ethylhexan-2-one-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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